Cas no 201607-11-6 (2,4-Imidazolidinedione, 3,5-dimethyl-5-phenyl-, (5S)-)

• Product name: 2,4-Imidazolidinedione, 3,5-dimethyl-5-phenyl-, (5S)-
• CAS No: 201607-11-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.22518
• CID: 1391666
• PubChem ID: 71358543

2,4-Imidazolidinedione, 3,5-dimethyl-5-phenyl-, (5S)- Chemical and Physical Properties

Names and Identifiers

• 2,4-Imidazolidinedione, 3,5-dimethyl-5-phenyl-, (5S)-
• (5S)-3,5-dimethyl-5-phenylimidazolidine-2,4-dione
• 201607-11-6
• DTXSID50782546

• Inchi： InChI=1S/C11H12N2O2/c1-11(8-6-4-3-5-7-8)9(14)13(2)10(15)12-11/h3-7H,1-2H3,(H,12,15)/t11-/m0/s1
• InChI Key： ONMINFICGHKHPM-NSHDSACASA-N
• SMILES： CC1(C(=O)N(C(=O)N1)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 204.08996
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.4Ų
• XLogP3: 1

Experimental Properties

• PSA: 49.41
• LogP: 0.66130